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Compound of Interest |

Compound Name: 7-Ethylquinoline-3-carboxylic acid
CAS No.: 948290-70-8
Cat. No.: B1356021

Get Quote

An In-depth Analysis for Researchers and Drug
Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic characterization
of 7-Ethylquinoline-3-carboxylic acid, a quinoline derivative of interest in medicinal chemistry
and materials science. As a Senior Application Scientist, the following sections will detail the
expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)
data for this compound. The guide will not only present the anticipated data but also delve into
the rationale behind the experimental choices and data interpretation, ensuring a thorough
understanding for researchers, scientists, and drug development professionals.

Introduction to 7-Ethylquinoline-3-carboxylic acid
and Spectroscopic Analysis

7-Ethylquinoline-3-carboxylic acid belongs to the quinoline class of heterocyclic compounds,
which are known for their broad range of biological activities. The structural elucidation and
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purity assessment of such molecules are paramount in the drug discovery and development
process. Spectroscopic techniques such as NMR, IR, and MS are indispensable tools for
achieving unambiguous structural confirmation. This guide will walk through the theoretical
basis and practical considerations for acquiring and interpreting the spectroscopic data for 7-
Ethylquinoline-3-carboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of
a molecule. For 7-Ethylquinoline-3-carboxylic acid, both *H and 3C NMR are crucial for
confirming the substitution pattern on the quinoline ring.

'H NMR Spectroscopy

Experimental Protocol:

A standardized protocol for tH NMR analysis would involve dissolving 5-10 mg of 7-
Ethylquinoline-3-carboxylic acid in a suitable deuterated solvent such as DMSO-ds or
CDClIs.[1] DMSO-ds is often preferred for carboxylic acids as the acidic proton is typically
observable.[1] The solution is then transferred to a 5 mm NMR tube for analysis.

Expected *H NMR Data:

The expected chemical shifts (&) for the protons of 7-Ethylquinoline-3-carboxylic acid are
detailed in the table below. These predictions are based on the known spectra of similar
quinoline derivatives and the expected substituent effects of the ethyl and carboxylic acid
groups.[1][2][3]
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S Prt?dicted Chemical Predicted Multiplicity Predicted Coupling
Shift (8, ppm) Constant (J, Hz)

H-2 9.2-94 S

H-4 8.8-9.0 S

H-5 8.0-8.2 d ~8.5

H-6 76-7.8 dd ~8.5,~1.5

H-8 79-8.1 d ~1.5

-CHa- 2.8-3.0 q ~75

-CHs 13-15 t ~7.5

-COOH 12.0-14.0 brs

Interpretation:

e The protons at positions 2 and 4 are expected to be the most downfield due to the
deshielding effect of the quinoline nitrogen and the carboxylic acid group.

e The protons on the benzene portion of the quinoline ring (H-5, H-6, and H-8) will exhibit
characteristic splitting patterns based on their coupling with neighboring protons.

o The ethyl group will show a classic quartet for the methylene (-CHz-) protons and a triplet for
the methyl (-CHs) protons.

e The carboxylic acid proton will appear as a broad singlet at a very downfield chemical shift
and may be exchangeable with D20.

3C NMR Spectroscopy

Experimental Protocol:

For 13C NMR, a higher concentration of the sample (20-50 mg) is typically required.[1] The
same deuterated solvent as in the *H NMR experiment can be used.

Expected 13C NMR Data:
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The anticipated chemical shifts for the carbons of 7-Ethylquinoline-3-carboxylic acid are

summarized below, based on established data for quinoline and substituted aromatic systems.

[A105106][7]

Carbon Predicted Chemical Shift (3, ppm)
C-2 150 - 155
C-3 125 - 130
C-4 140 - 145
C-4a 128 - 132
C-5 127 - 130
C-6 125-128
C-7 145 - 150
C-8 120 -123
C-8a 147 - 152
-CH2- 28 -32
-CHs 14 -18
-COOH 165- 170

Interpretation:

e The quaternary carbons (C-3, C-4a, C-7, C-8a, and -COOH) will generally show weaker

signals.

o The carbon of the carboxylic acid group will be the most downfield.

e The chemical shifts of the aromatic carbons are influenced by the positions of the nitrogen

atom and the substituents.

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule based on their
characteristic vibrational frequencies.

Experimental Protocol:

The IR spectrum can be obtained using an FT-IR spectrometer. The sample is typically
prepared as a KBr pellet or analyzed as a solid using an ATR accessory.[8]

Expected IR Data:

Expected Absorption Range

Functional Group Intensity
(cm™)
O-H (Carboxylic Acid) 3300 - 2500 Broad, Strong
C-H (Aromatic) 3100 - 3000 Medium
C-H (Aliphatic) 3000 - 2850 Medium
C=0 (Carboxylic Acid) 1725 - 1700 Strong
C=C, C=N (Aromatic) 1600 - 1450 Medium to Strong
C-O (Carboxylic Acid) 1320 - 1210 Medium
O-H Bend 1440 - 1395 and 950 - 910 Medium

Interpretation:

o Avery broad absorption in the 3300-2500 cm~1 region is characteristic of the O-H stretch of
a hydrogen-bonded carboxylic acid.[9][10][11]

e Astrong, sharp peak around 1700 cm~* corresponds to the C=0 stretch of the carboxylic
acid.[9][12][13]

o Absorptions in the 1600-1450 cm™~! range are indicative of the aromatic quinoline ring
system.

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its identification.

Experimental Protocol:

Electron lonization (EI) or Electrospray lonization (ESI) can be used. ESI is a softer ionization
technique that is likely to show the protonated molecular ion [M+H]*.[14][15]

Expected Mass Spectrometry Data:
The molecular weight of 7-Ethylquinoline-3-carboxylic acid (C12H11NO2) is 201.22 g/mol .
Expected Fragmentation Pattern (EI-MS):

The fragmentation of quinoline derivatives often involves the loss of the carboxyl group and
subsequent cleavages of the quinoline ring.[16][17]

e m/z 201: Molecular ion (M*).

e m/z 184: Loss of -OH from the carboxylic acid.

e m/z 172: Loss of the ethyl group (-CH2CHs).

e m/z 156: Loss of the carboxylic acid group (-COOH).[16]

e m/z 128: A common fragment for the quinoline ring system.[18]

Visualizations

To aid in the understanding of the structure and the analytical workflow, the following diagrams
are provided.
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Caption: Workflow for the spectroscopic characterization of a compound.

Conclusion

The comprehensive spectroscopic analysis outlined in this guide provides a robust framework
for the structural confirmation of 7-Ethylquinoline-3-carboxylic acid. By combining the
detailed information from *H NMR, 3C NMR, IR spectroscopy, and mass spectrometry,
researchers can confidently verify the identity and purity of this compound, which is a critical
step in any drug discovery or materials science endeavor. The provided protocols and expected
data serve as a valuable resource for scientists working with quinoline derivatives.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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